Cas no 2172506-54-4 (1-cyclopropyl-4-iodo-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-cyclopropyl-4-iodo-3,5-dimethyl-1H-pyrazole
• CAS No: 2172506-54-4
• MF: C₈H₁₁IN₂
• MW: 262.090813875198
• CID: 5943230
• PubChem ID: 165524645
• Update Time: 2025-10-29

1-cyclopropyl-4-iodo-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-4-iodo-3,5-dimethyl-1H-pyrazole
• EN300-1300958
• 2172506-54-4

• Inchi： 1S/C8H11IN2/c1-5-8(9)6(2)11(10-5)7-3-4-7/h7H,3-4H2,1-2H3
• InChI Key： TYIGZGHHBVWUNH-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN(C=1C)C1CC1

Computed Properties

• Exact Mass: 261.99670g/mol
• Monoisotopic Mass: 261.99670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-cyclopropyl-4-iodo-3,5-dimethyl-1H-pyrazole

Comprehensive Overview of 1-Cyclopropyl-4-Iodo-3,5-Dimethyl-1H-Pyrazole (CAS No. 2172506-54-4)

1-Cyclopropyl-4-iodo-3,5-dimethyl-1H-pyrazole (CAS No. 2172506-54-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated pyrazole derivative features a unique molecular structure, combining a cyclopropyl group with methyl substituents at positions 3 and 5, making it a valuable intermediate for synthetic applications. Its CAS number 2172506-54-4 ensures precise identification in chemical databases, while its systematic name reflects its intricate architecture.

The compound’s pyrazole core is a privileged scaffold in medicinal chemistry, often associated with bioactivity. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting kinase inhibitors or antimicrobial agents. Recent studies highlight the growing demand for halogenated pyrazoles, with iodine’s leaving group properties enabling further functionalization via cross-coupling reactions like Suzuki or Sonogashira couplings. This aligns with the current trend of fragment-based drug design (FBDD), where small molecules like 1-cyclopropyl-4-iodo-3,5-dimethyl-1H-pyrazole serve as critical fragments.

In agrochemical applications, 3,5-dimethyl pyrazole derivatives are explored for their herbicidal and fungicidal properties. The cyclopropyl moiety enhances metabolic stability, a feature highly sought after in crop protection agents. With sustainability being a hot topic, this compound’s role in developing low-environmental-impact pesticides is under investigation. Users searching for "iodo-pyrazole synthesis" or "cyclopropyl pyrazole applications" will find this compound relevant to their queries.

From a synthetic chemistry perspective, the CAS 2172506-54-4 compound offers versatility. Its iodine atom facilitates palladium-catalyzed transformations, a staple in modern click chemistry and bioconjugation techniques. Laboratories focusing on high-throughput screening (HTS) often utilize such derivatives to expand chemical libraries. Notably, the compound’s stability under various pH conditions makes it suitable for prodrug development, a trending area in oncology research.

Analytical characterization of 1-cyclopropyl-4-iodo-3,5-dimethyl-1H-pyrazole typically involves NMR, LC-MS, and X-ray crystallography to confirm purity and structure. Its molecular weight (279.11 g/mol) and logP value (estimated at 2.8) suggest moderate lipophilicity, ideal for penetrating cell membranes—a key consideration in drug permeability studies. These properties address common search terms like "pyrazole physicochemical properties" or "iodoheterocycle solubility."

Regulatory and safety profiles of this compound are compliant with standard laboratory protocols. While not classified as hazardous, proper handling of iodinated compounds is recommended due to potential light sensitivity. Storage under inert atmosphere ensures longevity, a detail frequently queried by purchasers ("CAS 2172506-54-4 storage conditions"). Suppliers often provide technical data sheets (TDS) detailing its stability under refrigeration and compatibility with common solvents.

In summary, 1-cyclopropyl-4-iodo-3,5-dimethyl-1H-pyrazole (CAS No. 2172506-54-4) bridges multiple disciplines, from medicinal chemistry to material science. Its adaptability to diverse synthetic routes and alignment with green chemistry principles positions it as a compound of enduring relevance. As AI-driven molecular modeling advances, demand for such tailor-made intermediates will likely rise, reflecting broader shifts toward precision synthesis in R&D.